Cas no 51867-06-2 ( )

• Product name: &nbsp
• CAS No: 51867-06-2
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 936017
• PubChem ID: 295664

  Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-2,2a,3,5-tetrahydrobenzo[cd]indol-4-one
• AC1L6ON4
• NSC165252
• NSC-165252
• SureCN9364573
• 1-benzoyl-4-keto-1,2,2a,3,4,5-hexahydrobenz[cd]indole
• XZKCQZDPAWMXSP-UHFFFAOYSA-N
• 51867-06-2
• 1-Benzoyl-1,2,2a,5-tetrahydrobenzo[cd]indol-4(3H)-one
• SCHEMBL9364573
• DTXSID90304281
•  

• Inchi： InChI=1S/C18H15NO2/c20-15-9-13-7-4-8-16-17(13)14(10-15)11-19(16)18(21)12-5-2-1-3-6-12/h1-8,14H,9-11H2
• InChI Key： XZKCQZDPAWMXSP-UHFFFAOYSA-N
• SMILES： C1C2CN(C3=CC=CC(=C23)CC1=O)C(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 277.11035
• Monoisotopic Mass: 277.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 3.01090